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Introduction
Glycidyl azide polymer (GAP) is an energetic polymer widely utilized as a binder and

plasticizer in propellants, explosives, and gas generators due to its high heat of formation, self-

oxidizing nature, and low glass transition temperature. A thorough understanding of its thermal

behavior is paramount for predicting its performance, ensuring safety during handling and

storage, and for the development of stable formulations. Differential Scanning Calorimetry

(DSC) and Thermogravimetric Analysis (TGA) are powerful thermoanalytical techniques used

to characterize the thermal properties of GAP. DSC measures the heat flow associated with

thermal transitions as a function of temperature, while TGA measures the mass loss of a

material as a function of temperature in a controlled atmosphere. This application note provides

a detailed protocol for the thermal analysis of GAP using DSC and TGA, summarizes key

quantitative data, and illustrates the experimental workflow and decomposition pathways.

Data Presentation
The thermal analysis of Glycidyl Azide Polymer reveals key information about its stability and

decomposition kinetics. The following tables summarize typical quantitative data obtained from
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DSC and TGA experiments.

Table 1: Summary of DSC Data for Glycidyl Azide Polymer (GAP)

Parameter Value Conditions Reference

Glass Transition

Temperature (Tg)
-45 °C

5 K/min heating rate,

N2 atmosphere
[1]

Decomposition Peak

Temperature (Tp)
242.2 °C

5 °C/min heating rate,

Airflow
[2]

Decomposition Peak

Temperature (Tp)
251.9 °C

10 °C/min heating

rate, Airflow
[2]

Decomposition Peak

Temperature (Tp)
262.3 °C

20 °C/min heating

rate, Airflow
[2]

Enthalpy of

Decomposition (ΔHd)
485 cal/g - [3]

Table 2: Summary of TGA and Kinetic Data for Glycidyl Azide Polymer (GAP)

Parameter Value Method/Conditions Reference

Onset Decomposition

Temperature
~200 °C - [4]

Multi-stage

Decomposition
Two main stages

Heating rates of 2, 5,

10, and 20 °C/min
[5]

Activation Energy (Ea) 174.25 kJ/mol Kissinger method [2]

Activation Energy (Ea) 174.00 kJ/mol Ozawa method [2]

Activation Energy

(EK)
218.47 kJ·mol-1

Based on DSC peak

temperatures
[5]

Pre-exponential

Factor (AK)
1.06×1022 s-1

Based on DSC peak

temperatures
[5]
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Experimental Protocols
Differential Scanning Calorimetry (DSC) Protocol
Objective: To determine the glass transition temperature (Tg) and the exothermic

decomposition profile of GAP.

Materials and Equipment:

Glycidyl Azide Polymer (GAP) sample

Differential Scanning Calorimeter (DSC) with a cooling accessory

Aluminum DSC pans and lids (hermetically sealed recommended for volatile decomposition

products)

Crimper for sealing pans

High-purity nitrogen gas (or other inert gas)

Procedure:

Sample Preparation:

Accurately weigh 2-10 mg of the GAP sample into an aluminum DSC pan.[6]

Hermetically seal the pan using a crimper. This is crucial to contain any volatile

decomposition products and prevent contamination of the DSC cell.

Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

Instrument Setup:

Turn on the DSC instrument and the cooling system.

Purge the DSC cell with high-purity nitrogen at a flow rate of 50 ml/min to provide an inert

atmosphere.[1]
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Place the prepared sample pan in the sample holder and the empty reference pan in the

reference holder of the DSC cell.

Thermal Method:

For Glass Transition (Tg) Determination:

Equilibrate the sample at a temperature well below the expected Tg (e.g., -90 °C).[1]

Ramp the temperature at a controlled rate, typically 5-10 K/min, to a temperature above

the Tg (e.g., 20 °C).[1]

For Decomposition Analysis:

Equilibrate the sample at a starting temperature well below the onset of decomposition

(e.g., 50 °C).

Heat the sample at a constant rate (e.g., 5, 10, or 20 °C/min) to a final temperature that

encompasses the entire decomposition profile (e.g., 400 °C).[2] Using multiple heating

rates allows for kinetic analysis of the decomposition.

Data Analysis:

Determine the glass transition temperature (Tg) from the midpoint of the step change in

the heat flow curve of the low-temperature scan.

From the high-temperature scan, determine the onset temperature of decomposition, the

peak exothermic temperature(s) (Tp), and the total enthalpy of decomposition (ΔHd) by

integrating the area under the exothermic peak.

Thermogravimetric Analysis (TGA) Protocol
Objective: To determine the thermal stability and decomposition kinetics of GAP by measuring

mass loss as a function of temperature.

Materials and Equipment:

Glycidyl Azide Polymer (GAP) sample
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Thermogravimetric Analyzer (TGA)

Ceramic or aluminum TGA pans

High-purity nitrogen gas (or other specified atmosphere)

Procedure:

Sample Preparation:

Place 5-10 mg of the GAP sample into a TGA pan.

Instrument Setup:

Turn on the TGA instrument and the gas supply.

Tare the balance.

Place the sample pan onto the TGA balance mechanism.

Purge the furnace with high-purity nitrogen at a constant flow rate (e.g., 20-50 ml/min) to

ensure an inert atmosphere.

Thermal Method:

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Heat the sample at a constant heating rate (e.g., 10 °C/min) to a final temperature where

the decomposition is complete (e.g., 500 °C). To study the kinetics, experiments should be

repeated at different heating rates (e.g., 2, 5, 10, 20 °C/min).[5]

Data Analysis:

Plot the percentage of mass loss versus temperature.

Determine the onset temperature of decomposition and the temperatures at various

percentages of mass loss.
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The derivative of the TGA curve (DTG) can be plotted to identify the temperatures of the

maximum rates of decomposition for each stage.

Kinetic parameters such as activation energy (Ea) and the pre-exponential factor (A) can

be calculated from the data obtained at multiple heating rates using methods like the

Kissinger or Ozawa-Flynn-Wall methods.[2]

Mandatory Visualization
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Experimental Workflow for Thermal Analysis of GAP

Sample Preparation

DSC Analysis TGA Analysis

Weigh 2-10 mg GAP

Encapsulate in Hermetic Pan (DSC)
or Place in TGA Pan

Instrument Setup
(N2 Purge, 50 ml/min)

DSC Sample

Instrument Setup
(N2 Purge, 20-50 ml/min)

TGA Sample

Run Thermal Program
(e.g., -90 to 400°C at 10°C/min)

Data Analysis
(Tg, Tp, ΔHd)

Run Thermal Program
(e.g., 30 to 500°C at 10°C/min)

Data Analysis
(Mass Loss %, DTG, Kinetics)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15785252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of GAP Thermal Decomposition

Stage 1: Initial Decomposition (~200-300°C)

Stage 2: Main Chain Decomposition (>300°C)

Glycidyl Azide Polymer (GAP)

Decomposition of Azide Side Groups
(-CH2N3)

Heating

Release of N2 Gas

Primary Exothermic Event

Polyether Backbone Scission

Further Heating

Formation of Gaseous Products
(e.g., HCN, NH3, CO) Formation of Char Residue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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